Cas no 2387601-00-3 (7-bromo-4,5-dihydro-3H-oxepino[2,3-b]pyridin-2-one)

• Product Name: 7-bromo-4,5-dihydro-3H-oxepino[2,3-b]pyridin-2-one
• CAS No: 2387601-00-3
• MF: C₉H₈BrNO₂
• MW: 242.069321632385
• CID: 5280943
• Update Time: 2025-10-24

7-bromo-4,5-dihydro-3H-oxepino[2,3-b]pyridin-2-one Chemical and Physical Properties

Names and Identifiers

• Oxepino[2,3-b]pyridin-2(3H)-one, 7-bromo-4,5-dihydro-
• 7-bromo-4,5-dihydro-3H-oxepino[2,3-b]pyridin-2-one

• Inchi： 1S/C9H8BrNO2/c10-7-4-6-2-1-3-8(12)13-9(6)11-5-7/h4-5H,1-3H2
• InChI Key： HZWKTGYOYMRGAW-UHFFFAOYSA-N
• SMILES： C12OC(=O)CCCC1=CC(Br)=CN=2

Additional information on 7-bromo-4,5-dihydro-3H-oxepino[2,3-b]pyridin-2-one

Introduction to 7-bromo-4,5-dihydro-3H-oxepino[2,3-b]pyridin-2-one (CAS No. 2387601-00-3)

7-bromo-4,5-dihydro-3H-oxepino[2,3-b]pyridin-2-one (CAS No. 2387601-00-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxepinopyridones, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 7-bromo-4,5-dihydro-3H-oxepino[2,3-b]pyridin-2-one make it a promising candidate for the development of new drugs targeting various diseases.

The chemical structure of 7-bromo-4,5-dihydro-3H-oxepino[2,3-b]pyridin-2-one consists of a seven-membered oxepine ring fused with a pyridine ring, with a bromine substituent at the 7-position. This bromine atom plays a crucial role in the compound's reactivity and biological activity. The presence of the bromine substituent can enhance the compound's lipophilicity, which is beneficial for its cellular uptake and distribution. Additionally, the bromine atom can participate in various chemical reactions, making it a valuable functional group for further derivatization and optimization.

In recent years, there has been increasing interest in the biological activities of oxepinopyridones. Studies have shown that these compounds exhibit a wide range of pharmacological properties, including anti-inflammatory, antiviral, and anticancer activities. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that certain oxepinopyridones demonstrated potent inhibitory effects on cancer cell proliferation by targeting specific signaling pathways. These findings highlight the potential of 7-bromo-4,5-dihydro-3H-oxepino[2,3-b]pyridin-2-one as a lead compound for the development of novel anticancer agents.

The synthesis of 7-bromo-4,5-dihydro-3H-oxepino[2,3-b]pyridin-2-one has been extensively studied to optimize its yield and purity. One common synthetic route involves the cyclization of an appropriately substituted pyridine derivative with a suitable electrophile to form the oxepine ring. The bromination step is typically carried out using bromine or a brominating agent such as N-bromosuccinimide (NBS). The choice of reaction conditions and reagents is critical to ensure high yields and selectivity. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic methods for this compound.

The pharmacokinetic properties of 7-bromo-4,5-dihydro-3H-oxepino[2,3-b]pyridin-2-one have also been investigated to assess its potential as a therapeutic agent. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its good oral bioavailability and low toxicity make it an attractive candidate for further clinical evaluation. Additionally, its ability to cross the blood-brain barrier (BBB) suggests potential applications in treating neurological disorders.

Clinical trials are currently underway to evaluate the safety and efficacy of 7-bromo-4,5-dihydro-3H-oxepino[2,3-b]pyridin-2-one. Early results from phase I trials have shown promising outcomes in terms of safety and tolerability. The compound has been well-tolerated by patients at various dose levels, with no significant adverse effects reported. Phase II trials are expected to provide more detailed information on its therapeutic potential in specific disease indications.

In conclusion, 7-bromo-4,5-dihydro-3H-oxepino[2,3-b]pyridin-2-one (CAS No. 2387601-00-3) represents an exciting advancement in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it a promising candidate for the development of new drugs targeting various diseases. Ongoing research and clinical trials will continue to elucidate its full potential as a therapeutic agent.